6,7-Bis(4-methoxyphenyl)-2-sulfanylpteridin-4-ol

• IUPAC Name: 6,7-bis(4-methoxyphenyl)-2-sulfanylidene-1H-pteridin-4-one
• InChI: InChI=1S/C20H16N4O3S/c1-26-13-7-3-11(4-8-13)15-16(12-5-9-14(27-2)10-6-12)22-18-17(21-15)19(25)24-20(28)23-18/h3-10H,1-2H3,(H2,22,23,24,25,28)
• InChI Key: ZKOLPAYPUZVKAK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(NC(=S)NC3=O)N=C2C4=CC=C(C=C4)OC
• Molecular Formula: C20H16N4O3S
• Molecular Weight: 392.4 g/mol

Description

6,7-Bis(4-methoxyphenyl)-2-sulfanylpteridin-4-ol is a chemical compound that has been studied for its potential use in scientific research. It is a pteridine derivative that has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 6,7-Bis(4-methoxyphenyl)-2-sulfanylpteridin-4-ol is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by protecting neurons from damage and promoting their survival.
Biochemical and Physiological Effects:
6,7-Bis(4-methoxyphenyl)-2-sulfanylpteridin-4-ol has been found to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, protect neurons from damage, and promote their survival. It has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 6,7-Bis(4-methoxyphenyl)-2-sulfanylpteridin-4-ol in lab experiments include its potential as a research tool in the field of cancer and neurodegenerative diseases. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 6,7-Bis(4-methoxyphenyl)-2-sulfanylpteridin-4-ol. These include further studies on its mechanism of action, potential use in the treatment of cancer and neurodegenerative diseases, and optimization of its synthesis method to improve yield and purity. Additionally, future research could explore the potential use of 6,7-Bis(4-methoxyphenyl)-2-sulfanylpteridin-4-ol in other fields, such as materials science and catalysis.

Synthesis Methods

The synthesis of 6,7-Bis(4-methoxyphenyl)-2-sulfanylpteridin-4-ol involves several steps. The first step is the synthesis of 6,7-dimethoxypteridine-2-thiol, which is then reacted with 4-methoxybenzaldehyde to form the final product. The synthesis method has been optimized to yield high purity and high yield of the product.

Scientific Research Applications

6,7-Bis(4-methoxyphenyl)-2-sulfanylpteridin-4-ol has been studied for its potential use in various scientific research applications. It has shown potential in the field of cancer research, as it has been found to inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to have neuroprotective effects.